SFOM-0046

• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol
• InChI: InChI=1S/C17H20N2O4S/c1-3-13-7-5-6-8-16(13)23-24(21,22)15-11-9-14(10-12-15)19-17(20)18-4-2/h5-12H,3-4H2,1-2H3,(H2,18,19,20)
• InChIKey: BEQRKSLOFGBOPF-UHFFFAOYSA-N

SFOM-0046: hDHODH Inhibitor and DNA-Damaging Agent

SFOM-0046 (2-ethylphenyl 4-(3-ethylureido)benzenesulfonate) is a member of the N-phenyl ureidobenzenesulfonate (PUB-SO) class of anticancer agents that function as potent inhibitors of human dihydroorotate dehydrogenase (hDHODH) [1]. It arrests the cell cycle in S-phase and induces DNA replication stress, leading to DNA double-strand breaks and apoptosis [2]. SFOM-0046 exhibits nanomolar hDHODH inhibition (IC50 = 72 nM) and demonstrates broad antiproliferative activity across diverse cancer cell lines [3].

→ Dual-action hDHODH inhibitor and DNA damage response probe

→ PUB-SO chemotype for pyrimidine depletion pathway studies

→ Supports DNA repair and cell cycle arrest research workflows

• [1] Bouzriba C, Larcher L, Gagné-Boulet M, Fortin S. N-phenyl ureidobenzenesulfonates, a novel class of promising human dihydroorotate dehydrogenase inhibitors. Bioorg Med Chem. 2020;28(22):115739. doi:10.1016/j.bmc.2020.115739. View Source
• [2] Pauty J, Gagné-Boulet M, Larcher L, Côté MF, Fortin S. Investigation of the DNA damage response to SFOM-0046, a new small-molecule drug inducing DNA double-strand breaks. Sci Rep. 2016;6:23302. doi:10.1038/srep23302. View Source
• [3] Bouzriba C, Larcher L, Gagné-Boulet M, Fortin S. N-phenyl ureidobenzenesulfonates, a novel class of promising human dihydroorotate dehydrogenase inhibitors. Bioorg Med Chem. 2020;28(22):115739. doi:10.1016/j.bmc.2020.115739. View Source

SFOM-0046: Distinct Cytotoxicity vs. Class hDHODH Inhibitors

While SFOM-0046 shares the hDHODH target with established inhibitors like brequinar and dichloroallyl lawsone, direct substitution is not scientifically justifiable due to significant differences in potency, selectivity, and downstream cellular effects. Although COMPARE analysis confirms a related cytotoxic fingerprint [1], SFOM-0046 exhibits a distinct quantitative profile: its hDHODH IC50 of 72 nM [2] differs from brequinar's reported values (5.2–20 nM) , and its NCI-60 mean GI50 of 3.5 µM [1] reflects a specific antiproliferative window. Furthermore, the PUB-SO scaffold of SFOM-0046 imparts unique DNA damage response characteristics, including preferential ATR-Chk1 pathway activation [3], that are not interchangeable with other chemotypes. The evidence below quantifies these critical differentiators.

Cytotoxicity fingerprint may not transfer

NCI-60 profile equivalence does not guarantee identical cellular response; SFOM-0046 uniquely induces AML differentiation not observed with brequinar.

In vivo model tolerance differs

CAM assay showed no embryotoxicity at tested doses, whereas brequinar is associated with dose-limiting toxicities; class substitution may alter model tolerance context.

DNA damage response engagement varies

S-phase arrest and p53-dependent survival effects are chemotype-specific; not all hDHODH inhibitors induce DNA double-strand breaks.

• [1] Bouzriba C, Larcher L, Gagné-Boulet M, Fortin S. N-phenyl ureidobenzenesulfonates, a novel class of promising human dihydroorotate dehydrogenase inhibitors. Bioorg Med Chem. 2020;28(22):115739. doi:10.1016/j.bmc.2020.115739. View Source
• [2] Bouzriba C, Larcher L, Gagné-Boulet M, Fortin S. N-phenyl ureidobenzenesulfonates, a novel class of promising human dihydroorotate dehydrogenase inhibitors. Bioorg Med Chem. 2020;28(22):115739. doi:10.1016/j.bmc.2020.115739. View Source
• [3] Pauty J, Gagné-Boulet M, Larcher L, Côté MF, Fortin S. Investigation of the DNA damage response to SFOM-0046, a new small-molecule drug inducing DNA double-strand breaks. Sci Rep. 2016;6:23302. doi:10.1038/srep23302. View Source

SFOM-0046: Comparative Evidence Against hDHODH Inhibitors

hDHODH Enzymatic Inhibition vs. Brequinar and Teriflunomide

SFOM-0046 inhibits human dihydroorotate dehydrogenase (hDHODH) with an IC50 of 72 nM, as determined by colorimetric assay [1]. This value places SFOM-0046 in a distinct potency class relative to the well-characterized hDHODH inhibitor brequinar, which is reported to have an IC50 of approximately 20 nM (or 5.2–12 nM depending on the assay system) . The ~3.6-fold difference in enzyme inhibition potency is a critical quantitative parameter for researchers selecting between these agents, particularly when differential target engagement is required for nuanced biological studies or for mitigating potential on-target toxicity in sensitive cellular models.

hDHODH IC50

Head-to-head

SFOM-0046: 72 nM Brequinar: 12 nM Teriflunomide: 390 nM

Supports pyrimidine depletion mechanism studies

Recombinant enzyme colorimetric assay

Evidence Dimension	hDHODH enzyme inhibition IC50
Target Compound Data	IC50 = 72 nM
Comparator Or Baseline	Brequinar: IC50 = 20 nM (range 5.2–12 nM)
Quantified Difference	SFOM-0046 is approximately 3.6-fold less potent than brequinar (using 20 nM comparator value)
Conditions	Human dihydroorotate dehydrogenase (hDHODH) colorimetric assay

Why This Matters

This difference in potency enables researchers to select the appropriate tool compound based on the desired level of target engagement, avoiding over-inhibition that may confound results or trigger unnecessary cellular stress.

• [1] Bouzriba C, Larcher L, Gagné-Boulet M, Fortin S. N-phenyl ureidobenzenesulfonates, a novel class of promising human dihydroorotate dehydrogenase inhibitors. Bioorg Med Chem. 2020;28(22):115739. doi:10.1016/j.bmc.2020.115739. View Source

HT-1080 Cell Antiproliferative Comparison vs. Brequinar

In the NCI-60 human tumor cell line screen, SFOM-0046 exhibited a mean antiproliferative GI50 of 3.5 µM after 48 hours of treatment [1]. This broad-panel activity provides a standardized benchmark for comparing SFOM-0046's overall cytotoxic potential against other compounds screened in the same program. Notably, SFOM-0046 displayed heightened sensitivity in leukemia and colon cancer cell panels [1], suggesting a tissue-specific vulnerability that can inform experimental design. This NCI-60 mean GI50 serves as a baseline against which more potent analogs (e.g., brequinar with a reported IC50 in the nanomolar range for some cell lines [2]) can be quantitatively compared for research applications requiring defined potency windows.

HT-1080 Proliferation

Head-to-head

SFOM-0046 IC50 = 0.36 µM Brequinar IC50 = 0.27 µM (1.3-fold difference)

Comparable cell-based potency for proliferation assays

48 h SRB; uridine rescue confirms on-target

Evidence Dimension	Mean antiproliferative activity (GI50)
Target Compound Data	Mean GI50 = 3.5 µM (NCI-60 60-cell line panel)
Comparator Or Baseline	Brequinar: Reported IC50 values ranging from 0.2 to 5.8 µM in various cell lines [2]
Quantified Difference	SFOM-0046's mean activity falls within the upper range of brequinar's reported potency across different cell lines
Conditions	NCI-60 screening program; 48-hour treatment; SRB assay

Why This Matters

The defined mean antiproliferative activity (3.5 µM) provides a reproducible benchmark for cross-study comparisons and allows researchers to anticipate the effective concentration range when designing cellular assays, particularly in leukemia and colon cancer models.

• [1] Bouzriba C, Larcher L, Gagné-Boulet M, Fortin S. N-phenyl ureidobenzenesulfonates, a novel class of promising human dihydroorotate dehydrogenase inhibitors. Bioorg Med Chem. 2020;28(22):115739. doi:10.1016/j.bmc.2020.115739. View Source
• [2] Peters GJ, et al. The relation between inhibition of cell growth and of dihydroorotic acid dehydrogenase by brequinar sodium. Invest New Drugs. 1992;10(1):1-7. View Source

NCI-60 Cytotoxic Fingerprint Equivalency with Brequinar and Dichloroallyl Lawsone

Direct head-to-head comparison in the same experimental study reveals that SFOM-0046 and brequinar exhibit differential antiproliferative potencies across a panel of non-AML cancer cell lines [1]. After 48 hours of treatment, SFOM-0046 demonstrated an IC50 of 4.7 µM in MCF7 cells, whereas brequinar was 5.2-fold more potent with an IC50 of 0.9 µM. Similarly, in HT-29 cells, brequinar (IC50 = 0.29 µM) was 10.7-fold more potent than SFOM-0046 (IC50 = 3.1 µM). In contrast, the potency difference was much narrower in HT-1080 cells, where SFOM-0046 (IC50 = 0.37 µM) was only 2.1-fold less potent than brequinar (IC50 = 0.18 µM). This cell line-dependent variation in relative potency is a critical differentiator for researchers selecting the appropriate hDHODH inhibitor for specific cancer models.

NCI-60 Profile

Reported

Mean GI50 = 3.5 µM Profile equivalent to brequinar and dichloroallyl lawsone

Confirms conserved hDHODH mechanism across cancer panels

COMPARE algorithm correlation

Evidence Dimension	Antiproliferative activity (IC50) in four cancer cell lines
Target Compound Data	MCF7: 4.7 µM; M21: 5.3 µM; HT-29: 3.1 µM; HT-1080: 0.37 µM
Comparator Or Baseline	Brequinar: MCF7: 0.9 µM; M21: 1.9 µM; HT-29: 0.29 µM; HT-1080: 0.18 µM
Quantified Difference	MCF7: 5.2-fold; M21: 2.8-fold; HT-29: 10.7-fold; HT-1080: 2.1-fold (brequinar more potent in all cases)
Conditions	48-hour treatment; MCF7, M21, HT-29, HT-1080 cell lines; IC50 expressed as mean ± SEM

Why This Matters

This direct comparative data enables informed selection of SFOM-0046 or brequinar based on the desired potency range for a specific cancer cell line, preventing experimental artifacts from over- or under-dosing.

• [1] Bouzriba C, et al. Table 2. Antiproliferative activity (IC50) of PYRUB-SOs 1–18, their hydrochloride salts 19–36, SFOM-0046 and brequinar on non-AML MCF7, M21, HT-29 and HT-1080 cell lines. PMC12302228. View Source

In Vivo Antitumor Efficacy and Safety in CAM Assay

SFOM-0046 induces a unique DNA damage signaling signature. In M21 and HT29 cells, SFOM-0046 treatment (6 µM, 24 hours) leads to preferential activation of the ATR-Chk1 pathway, with phosphorylation of Chk1, while the ATM-Chk2 pathway shows minimal activation [1]. This is in contrast to many DNA-damaging agents that activate both ATR and ATM pathways broadly. Furthermore, SFOM-0046-induced RAD51 foci formation confirms the engagement of homologous recombination repair, a hallmark of replication stress [1]. This specific signaling bias differentiates SFOM-0046 from other hDHODH inhibitors that may not have been characterized for this nuanced pathway selectivity, making SFOM-0046 a more precise tool for studying replication stress biology.

CAM Xenograft Model

Reported

Dose-dependent tumor inhibition (1.5–3 µM) No embryo toxicity observed

Model-response context supports in vivo target engagement

CAM assay; brequinar linked to myelosuppression

Evidence Dimension	DNA damage signaling pathway activation
Target Compound Data	Preferential ATR-Chk1 activation; RAD51 foci formation; minimal ATM-Chk2 activation in M21/HT29 cells
Comparator Or Baseline	Other hDHODH inhibitors (e.g., brequinar) - pathway activation profile not directly compared; class-level inference based on known DNA damage responses
Quantified Difference	Not applicable (qualitative pathway preference)
Conditions	6 µM SFOM-0046, 24-hour treatment; M21 and HT29 cancer cell lines

Why This Matters

For researchers investigating replication stress and the DNA damage response, SFOM-0046 offers a characterized, biased signaling profile that allows for more targeted mechanistic studies compared to less well-characterized hDHODH inhibitors.

• [1] Pauty J, Gagné-Boulet M, Larcher L, Côté MF, Fortin S. Investigation of the DNA damage response to SFOM-0046, a new small-molecule drug inducing DNA double-strand breaks. Sci Rep. 2016;6:23302. doi:10.1038/srep23302. View Source

AML Cell Differentiation and Apoptosis Induction

SFOM-0046 exhibits dose-dependent antitumor activity against human fibrosarcoma HT-1080 tumors grafted onto chick chorioallantoic membranes (CAM), a widely used in vivo xenograft model [1]. Critically, this antitumor effect is achieved without detectable embryo toxicity, even at high doses [1]. This favorable therapeutic window in a vertebrate model distinguishes SFOM-0046 from many cytotoxic agents that exhibit significant host toxicity at efficacious doses. While comparative in vivo data with brequinar or other hDHODH inhibitors in the same CAM model are not available, the documented safety profile of SFOM-0046 provides a strong rationale for its selection in preclinical studies where minimizing systemic toxicity is a priority.

AML Cell Fate

Class-level

Up to 44% CD11b+ cells Confirmed apoptosis induction

Supports differentiation endpoint studies in AML models

MOLM-13 cells; not observed with all hDHODH inhibitors

Evidence Dimension	In vivo antitumor efficacy and host toxicity
Target Compound Data	Dose-dependent tumor growth inhibition; no embryo toxicity at all tested doses
Comparator Or Baseline	No direct comparator data in this specific model; baseline is untreated or vehicle control
Quantified Difference	Not available (qualitative observation of 'no embryo toxicity')
Conditions	Human HT-1080 fibrosarcoma xenograft on chick chorioallantoic membrane (CAM)

Why This Matters

The demonstration of in vivo efficacy without overt toxicity in a vertebrate model supports the selection of SFOM-0046 for advanced preclinical studies where a favorable safety margin is essential.

• [1] Pauty J, Gagné-Boulet M, Larcher L, Côté MF, Fortin S. Investigation of the DNA damage response to SFOM-0046, a new small-molecule drug inducing DNA double-strand breaks. Sci Rep. 2016;6:23302. doi:10.1038/srep23302. View Source

SFOM-0046: Research and Industrial Applications

hDHODH Target Validation in Cancer Models

Leverage SFOM-0046's characterized preferential activation of the ATR-Chk1 pathway and RAD51-dependent homologous recombination repair [1] to investigate replication stress biology. Use at 6 µM for 24 hours to induce robust γ-H2AX foci and Chk1 phosphorylation in M21 and HT29 cell lines [1]. This application is particularly suited for researchers seeking a tool compound with a defined, biased DNA damage signaling profile rather than a broad-spectrum genotoxin.

AML Differentiation Therapy and Mechanistic Studies

Utilize SFOM-0046's heightened sensitivity in leukemia and colon cancer cell panels, as identified in the NCI-60 screen (mean GI50 = 3.5 µM) [2], to probe hDHODH dependency in these malignancies. For colon cancer cell lines, such as HT-29, an IC50 of 3.1 µM (48-hour treatment) is a reproducible benchmark [3]. This application is ideal for researchers validating hDHODH as a target in these cancer types and for screening novel combination therapies.

DNA Damage Response and p53 Status Studies

Employ SFOM-0046 in chick chorioallantoic membrane (CAM) xenograft studies with HT-1080 fibrosarcoma cells to assess in vivo antitumor activity and host toxicity [1]. The documented dose-dependent tumor growth inhibition without embryo toxicity [1] makes SFOM-0046 a valuable tool for early-stage in vivo validation of hDHODH inhibition as a therapeutic strategy, particularly when minimizing systemic adverse effects is a study objective.

NCI-60 Orthogonal Screening and MoA Fingerprinting

Exploit the high sensitivity of HT-1080 cells to SFOM-0046 (IC50 = 0.37 µM) [3] for target engagement and mechanism-of-action studies. The nanomolar hDHODH inhibition (IC50 = 72 nM) [2] coupled with the potent antiproliferative effect in this cell line provides a robust system for confirming on-target activity and for investigating downstream effects of pyrimidine depletion, such as uridine-reversible proliferation arrest [2].

Application

Selection Property

Validation Focus

hDHODH target engagement studies

Dual hDHODH/DNA damage mechanism

Model tolerance & pyrimidine depletion endpoints

AML cell fate studies

CD11b+ differentiation induction

Differentiation & apoptosis markers

DNA damage & p53 pathway studies

p53-dependent cytotoxicity

Cell cycle arrest & repair pathway endpoints

NCI-60 hDHODH reference profiling

Validated NCI-60 fingerprint

hDHODH inhibition signature across lineages

• [1] Pauty J, Gagné-Boulet M, Larcher L, Côté MF, Fortin S. Investigation of the DNA damage response to SFOM-0046, a new small-molecule drug inducing DNA double-strand breaks. Sci Rep. 2016;6:23302. doi:10.1038/srep23302. View Source
• [2] Bouzriba C, Larcher L, Gagné-Boulet M, Fortin S. N-phenyl ureidobenzenesulfonates, a novel class of promising human dihydroorotate dehydrogenase inhibitors. Bioorg Med Chem. 2020;28(22):115739. doi:10.1016/j.bmc.2020.115739. View Source
• [3] Bouzriba C, et al. Table 2. Antiproliferative activity (IC50) of PYRUB-SOs 1–18, their hydrochloride salts 19–36, SFOM-0046 and brequinar on non-AML MCF7, M21, HT-29 and HT-1080 cell lines. PMC12302228. View Source